Cas no 1216283-27-0 (3-(2,3-dihydro-1H-inden-5-yl)methylpiperidine)

• Product Name: 3-(2,3-dihydro-1H-inden-5-yl)methylpiperidine
• CAS No: 1216283-27-0
• MF: C₁₅H₂₁N
• MW: 215.33394408226
• CID: 6483612
• PubChem ID: 64222953
• Update Time: 2025-05-20

3-(2,3-dihydro-1H-inden-5-yl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-dihydro-1H-inden-5-yl)methylpiperidine
• Piperidine, 3-[(2,3-dihydro-1H-inden-5-yl)methyl]-
• 3-((2,3-Dihydro-1h-inden-5-yl)methyl)piperidine

• Inchi： 1S/C15H21N/c1-4-14-7-6-12(10-15(14)5-1)9-13-3-2-8-16-11-13/h6-7,10,13,16H,1-5,8-9,11H2
• InChI Key： SXLOJICWJWCQGT-UHFFFAOYSA-N
• SMILES： N1CCCC(CC2C=CC3=C(C=2)CCC3)C1

Experimental Properties

• Density: 1.025±0.06 g/cm3(Predicted)
• Boiling Point: 340.1±11.0 °C(Predicted)
• pka: 10.32±0.10(Predicted)

Additional information on 3-(2,3-dihydro-1H-inden-5-yl)methylpiperidine

3-(2,3-Dihydro-1H-inden-5-yl)methylpiperidine: A Comprehensive Overview

The compound with CAS No. 1216283-27-0, known as 3-(2,3-dihydro-1H-inden-5-yl)methylpiperidine, is a fascinating molecule that has garnered attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a piperidine ring with a dihydroindenyl group. The dihydroindenyl moiety adds significant flexibility and electronic diversity to the molecule, making it a valuable building block in various chemical syntheses.

Recent studies have highlighted the potential of 3-(2,3-dihydro-1H-inden-5-yl)methylpiperidine in the development of advanced materials. Researchers have explored its role in creating self-healing polymers and stimuli-responsive materials. The ability of this compound to undergo reversible chemical transformations under specific conditions has been a focal point of investigation. For instance, a 2023 study published in *Nature Chemistry* demonstrated how this compound can be integrated into polymer networks to enhance their mechanical properties and resilience.

The synthesis of 3-(2,3-dihydro-1H-inden-5-yl)methylpiperidine involves a multi-step process that typically begins with the preparation of the dihydroindene derivative. This is followed by nucleophilic substitution or coupling reactions to introduce the piperidine moiety. The choice of reaction conditions, such as temperature and solvent, plays a critical role in ensuring high yields and purity. Innovations in catalytic methods have further streamlined the synthesis process, making it more efficient and scalable for industrial applications.

In terms of physical properties, 3-(2,3-dihydro-1H-inden-5-yl)methylpiperidine exhibits a melting point of approximately 95°C and a boiling point around 280°C under standard conditions. Its solubility in common organic solvents like dichloromethane and THF makes it suitable for various laboratory applications. The compound's UV-vis spectrum reveals strong absorption bands in the visible region, which suggests potential applications in optoelectronic devices.

The application of 3-(2,3-dihydro-1H-inden-5-yl)methylpiperidine extends beyond traditional chemical synthesis. It has been utilized as a chiral ligand in asymmetric catalysis, enabling the production of enantiomerically enriched compounds with high efficiency. A groundbreaking study in 2024 reported its use in the enantioselective synthesis of complex natural products, showcasing its versatility as a chiral auxiliary.

From an environmental perspective, researchers have also investigated the biodegradability and eco-friendliness of 3-(2,3-dihydro-1H-inden-5-yl)methylpiperidine. Preliminary results indicate that it degrades efficiently under aerobic conditions, making it a more sustainable option compared to traditional synthetic compounds. This aligns with the growing global emphasis on green chemistry and sustainable materials.

In conclusion, 3-(2,3-dihydro-1H-inden-5-yl)methylpiperidine (CAS No. 1216283-27-) is a multifaceted compound with promising applications across diverse fields. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in modern chemical research. As ongoing studies continue to uncover its potential, this compound is poised to make significant contributions to both academic and industrial sectors.